
Miracle Mix Restorations: A Comparative Guide
to Long-Term Clinical Success

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Miracle Mix

Cat. No.: B1166006 Get Quote

This guide provides a comprehensive analysis of the long-term success rate of Miracle Mix
restorations based on available clinical and in-vitro studies. Miracle Mix, a metal-reinforced

glass ionomer cement, is compared with several alternative restorative materials, offering

researchers, scientists, and drug development professionals a thorough overview of its

performance.

Clinical Performance: Miracle Mix vs. High-Strength
Posterior Glass Ionomer
A randomized controlled trial provides a direct comparison of the clinical longevity of Miracle
Mix and GC Gold Label 9, a high-strength posterior glass ionomer. The study, conducted over

an 18-month period, evaluated restorations placed using the Atraumatic Restorative Treatment

(ART) technique in permanent posterior teeth.[1][2][3][4]
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Follow-up Period
Miracle Mix (Metal-
Reinforced GIC) Success
Rate

GC Gold Label 9 (High-
Strength Posterior GIC)
Success Rate

1 Month 100% 100%

6 Months 95.4% 93%

12 Months 90.4% 85%

18 Months 87.2% 61.8%

Data sourced from a randomized controlled trial published in the Journal of Clinical Pediatric

Dentistry.[1][2][3][4]

At the 18-month mark, Miracle Mix restorations demonstrated a statistically significant higher

success rate compared to the conventional high-strength glass ionomer cement (p=0.015).[1]

[2][3][4]

Experimental Protocol: Clinical Trial
Study Design: A non-blinded, parallel-design randomized controlled trial was conducted.

Participants: Children participating in dental outreach programs in a rural area of Southern

India.

Procedure:

Tooth Selection: 92 permanent posterior teeth were selected for restoration.

Treatment: Atraumatic Restorative Treatment (ART) was performed.

Material Allocation: Teeth were randomly allocated in a 1:1 ratio to receive either Miracle Mix
or high-strength posterior glass ionomer restorations.

Evaluation: Restorations were evaluated at 1, 6, 12, and 18 months after placement.
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Experimental Workflow: Clinical Trial
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Experimental Workflow: In-Vitro Fracture Strength
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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